Cas no 70486-01-0 (2H-Pyran-2-one,3,3-dichloro-3,4-dihydro-4-(methylphenylamino)-6-phenyl-)

• Product name: 2H-Pyran-2-one,3,3-dichloro-3,4-dihydro-4-(methylphenylamino)-6-phenyl-
• CAS No: 70486-01-0
• MF: C₁₈H₁₅Cl₂NO₂
• MW: 348.223202943802
• CID: 575546
• PubChem ID: 330049

2H-Pyran-2-one,3,3-dichloro-3,4-dihydro-4-(methylphenylamino)-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,3,3-dichloro-3,4-dihydro-4-(methylphenylamino)-6-phenyl-
• 3,3-dichloro-4-(N-methylanilino)-6-phenyl-4H-pyran-2-one
• DTXSID90317437
• NSC315559
• NSC-315559
• 70486-01-0

• Inchi： InChI=1S/C18H15Cl2NO2/c1-21(14-10-6-3-7-11-14)16-12-15(13-8-4-2-5-9-13)23-17(22)18(16,19)20/h2-12,16H,1H3
• InChI Key： DNCRECZZJKWTSN-UHFFFAOYSA-N
• SMILES： CN(C1C=C(OC(=O)C1(Cl)Cl)C2=CC=CC=C2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 347.04815
• Monoisotopic Mass: 347.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 512.1°C at 760 mmHg
• Flash Point: 263.5°C
• Refractive Index: 1.639
• PSA: 29.54
• LogP: 4.26320